Cas no 1261938-56-0 (5-methyl-2-(3-phenylmethoxyphenyl)benzoic Acid)

• Product Name: 5-methyl-2-(3-phenylmethoxyphenyl)benzoic Acid
• CAS No: 1261938-56-0
• MF: C₂₁H₁₈O₃
• MW: 318.365826129913
• MDL: MFCD18322862
• CID: 1219350
• PubChem ID: 53228682
• Update Time: 2025-06-12

5-methyl-2-(3-phenylmethoxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(3-phenylmethoxyphenyl)benzoic Acid
• 3'-(Benzyloxy)-4-methyl[1,1'-biphenyl]-2-carboxylic acid
• A1-47377
• 3'-(Benzyloxy)-4-methyl-[1,1'-biphenyl]-2-carboxylic acid
• 2-(3-BENZYLOXYPHENYL)-5-METHYLBENZOIC ACID
• DTXSID30692215
• Z3244916598
• 2-(3-Benzyloxyphenyl)-5-methylbenzoic acid, 95%
• 1261938-56-0
• MFCD18322862

• MDL： MFCD18322862
• Inchi： 1S/C21H18O3/c1-15-10-11-19(20(12-15)21(22)23)17-8-5-9-18(13-17)24-14-16-6-3-2-4-7-16/h2-13H,14H2,1H3,(H,22,23)
• InChI Key： JIRLARAERUVVAO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 318.125594432g/mol
• Monoisotopic Mass: 318.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-methyl-2-(3-phenylmethoxyphenyl)benzoic Acid

Recent Advances in the Study of 5-methyl-2-(3-phenylmethoxyphenyl)benzoic Acid (CAS: 1261938-56-0)

The compound 5-methyl-2-(3-phenylmethoxyphenyl)benzoic Acid (CAS: 1261938-56-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest in recent research has been the compound's role as a modulator of specific biological pathways. Studies have demonstrated that 5-methyl-2-(3-phenylmethoxyphenyl)benzoic Acid exhibits potent inhibitory effects on certain enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound effectively targets COX-2 and 5-LOX enzymes, suggesting its potential as a dual-action anti-inflammatory agent. The study utilized a combination of in vitro assays and molecular docking simulations to validate the compound's binding affinity and selectivity.

Another significant development is the exploration of 5-methyl-2-(3-phenylmethoxyphenyl)benzoic Acid as a candidate for cancer therapy. Preclinical studies have shown that the compound induces apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that the compound's mechanism of action involves the disruption of mitochondrial membrane potential and activation of caspase-dependent apoptotic pathways. These findings underscore its potential as a novel chemotherapeutic agent, particularly for hard-to-treat malignancies.

In addition to its therapeutic potential, recent research has also focused on optimizing the synthesis and formulation of 5-methyl-2-(3-phenylmethoxyphenyl)benzoic Acid. A 2024 study in Organic Process Research & Development detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. The study emphasized the importance of green chemistry principles in the scalable production of this compound, which is critical for its transition from laboratory research to clinical applications.

Despite these promising advancements, challenges remain in the development of 5-methyl-2-(3-phenylmethoxyphenyl)benzoic Acid as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are investigating structural modifications and prodrug strategies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, 5-methyl-2-(3-phenylmethoxyphenyl)benzoic Acid (CAS: 1261938-56-0) represents a promising molecule with diverse therapeutic applications. Recent research has shed light on its pharmacological properties, mechanisms of action, and potential clinical utility. While challenges remain, the continued exploration of this compound holds great promise for the development of novel treatments for inflammatory diseases and cancer. Future studies should focus on addressing the current limitations and advancing the compound through the drug development pipeline.